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Tetrakis(hydroxymethyl)phosphoni

um chloride

CAS No.: 359406-89-6

Cat. No.: B7774410

Get Quote

Tetrakis(hydroxymethyl)phosphonium chloride, commonly abbreviated as THPC, is a

quaternary phosphonium salt with the chemical formula [P(CH₂OH)₄]Cl.[1] It is a white,

crystalline, and water-soluble solid that has been commercially produced since the 1950s.[2]

While its applications are diverse, ranging from a tanning agent in the leather industry to a

reducing and stabilizing agent in nanoparticle synthesis, its principal value lies in its roles as a

potent flame retardant and an effective, environmentally friendly biocide.[3][4]

The reactivity of THPC is centered around the four hydroxymethyl groups attached to the

central phosphorus atom. These groups can undergo condensation reactions with a variety of

substrates, leading to the formation of stable, cross-linked polymers. It is this reactivity that is

harnessed in its application as a flame retardant.[1] Furthermore, under specific pH conditions,

THPC can act as a reservoir for the more reactive species, tris(hydroxymethyl)phosphine

(THP), which is key to its biocidal activity.
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The THPC molecule consists of a central phosphorus atom bonded to four hydroxymethyl (-

CH₂OH) groups, forming a phosphonium cation with a +1 charge. This cation, [P(CH₂OH)₄]⁺, is

ionically bonded to a chloride anion (Cl⁻). The phosphorus center is tetrahedral, a typical

geometry for phosphonium salts.[1]
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Caption: Chemical structure of Tetrakis(hydroxymethyl)phosphonium chloride (THPC).
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Synthesis Pathway
THPC is synthesized with high yield through the reaction of phosphine gas (PH₃) with an

excess of aqueous formaldehyde (H₂C=O) in the presence of hydrochloric acid (HCl).[1][2] The

hydrochloric acid serves both as a catalyst and as the source of the chloride counter-ion.

Phosphine (PH₃)

Formaldehyde (4 H₂C=O)

Hydrochloric Acid (HCl)

+

+

THPC ([P(CH₂OH)₄]Cl)Aqueous Acid
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Caption: Synthesis of THPC from phosphine, formaldehyde, and hydrochloric acid.

The reaction is typically carried out in an aqueous medium at controlled temperatures, often

around 60°C, and can be accelerated by catalysts such as copper chloride (CuCl₂).[5][6]

Physicochemical Properties
The physical and chemical properties of THPC are critical to its handling, application, and

function. It is commercially available as a white solid or, more commonly, as an 80% aqueous
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solution.[7]

Property Value Source(s)

IUPAC Name
Tetrakis(hydroxymethyl)phosph

onium chloride
[1][8]

CAS Number 124-64-1 [1][8]

Molecular Formula C₄H₁₂ClO₄P [1][8]

Molar Mass 190.56 g/mol [1][8]

Appearance
White solid; commercially a

colorless to yellow liquid
[1][8]

Melting Point 150-154 °C (decomposes) [1][9]

Density 1.341 g/cm³ [1]

Solubility in Water Highly soluble [9][10]

pH (80% solution) 3.0 - 5.0 [7][11]

Stability

Stable in acidic solutions;

degrades in basic (alkaline)

solutions. The structure begins

to change when heated to

152.4°C.

Mechanism of Action: Flame Retardancy
THPC is a cornerstone of durable flame-retardant finishes for cotton and other cellulosic

fabrics, often applied via the Proban™ process.[1] The efficacy of the treatment relies on the in-

situ polymerization of THPC within the fabric fibers.

The mechanism is twofold, acting in both the condensed (solid) phase and the gas phase upon

exposure to heat.

Condensed Phase Action: When the treated fabric is heated, the THPC-based polymer

degrades to form phosphoric acid. This acid acts as a catalyst, accelerating the dehydration
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of the cellulose in the cotton fibers.[12] This process promotes the formation of a stable,

insulating layer of char. The char acts as a physical barrier, slowing down the rate of heat

transfer to the underlying material and reducing the production of flammable volatile gases

that fuel the fire.[12]

Gas Phase Action: The thermal decomposition of the polymer also releases non-flammable

gases, such as water vapor and hydrogen chloride.[13] These gases dilute the flammable

volatiles released by the pyrolyzing cellulose and also reduce the oxygen concentration in

the immediate vicinity of the flame, effectively "starving" the fire.[12]
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Caption: Dual mechanism of THPC as a flame retardant for cellulose.
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Mechanism of Action: Biocidal Activity
THPC is an effective biocide used in industrial water treatment, oilfield applications, and paper

manufacturing to control the growth of bacteria (especially sulfate-reducing bacteria, SRB),

algae, and fungi.[11][14] Its environmental profile is favorable, as it is non-bioaccumulating and

degrades rapidly.[15]

The biocidal action is not primarily from the THPC molecule itself, but from its degradation

product, tris(hydroxymethyl)phosphine (THP). In aqueous solutions with a basic pH, THPC

undergoes a reversible reaction, releasing one molecule of formaldehyde to form THP.

[P(CH₂OH)₄]Cl + NaOH → P(CH₂OH)₃ + H₂O + H₂C=O + NaCl[1]

THP is a potent reducing agent. Its efficacy as a biocide is attributed to its ability to penetrate

microbial cell walls and reduce critical disulfide bonds (-S-S-) within proteins and enzymes to

thiols (-SH). This disruption of protein tertiary structure leads to enzyme inactivation, loss of

cellular function, and ultimately, cell death. The THP itself is oxidized to the biologically inactive

tris(hydroxymethyl)phosphine oxide (THPO) in the process.[16]
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Caption: Biocidal mechanism of THPC via degradation to THP and protein disruption.

Experimental Protocol: Flame Retardant Finishing
of Cotton Fabric
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This protocol describes a standard laboratory-scale procedure for applying a THPC-based

flame retardant finish to a 100% cotton fabric. This is a self-validating system; successful

treatment is confirmed by measuring the chemical add-on and passing a standardized

flammability test.

Materials:

THPC (80% aqueous solution)

Urea

Wetting agent (non-ionic)

Ammonia gas (NH₃)

Hydrogen Peroxide (H₂O₂, 30-35%)

Sodium Carbonate

Desized, bleached 100% cotton fabric

Laboratory padding mangle, tenter frame/oven, sealed ammonia curing chamber.

Procedure:

Padding Solution Preparation:

Prepare a solution containing 35-40% THPC (by weight of the fabric), urea (at a 1:1 molar

ratio to THPC), and a small amount (e.g., 0.1%) of a wetting agent in deionized water.

Causality: Urea condenses with the hydroxymethyl groups on THPC, acting as a cross-

linking agent to form a pre-polymer.[1] The wetting agent ensures uniform uptake of the

solution by the fabric.

Application (Padding):

Immerse the cotton fabric in the padding solution.
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Pass the saturated fabric through the nip rollers of the padding mangle to achieve a wet

pick-up of 70-80%. This ensures the correct amount of chemical is applied to the fabric.

Drying:

Immediately dry the padded fabric on a tenter frame at 100-120°C.

Crucially, the fabric should not be over-dried. A residual moisture content of 12-16% is

required for the subsequent curing step.[17]

Causality: This initial drying removes excess water, but leaves enough moisture to

facilitate the diffusion and reaction of ammonia gas within the fibers.

Curing (Ammonia Fumigation):

Place the dried fabric in a sealed chamber.

Introduce ammonia gas into the chamber. The reaction is exothermic and rapid.

Causality: The ammonia neutralizes the acidic THPC-urea pre-polymer and catalyzes its

polymerization into a durable, water-insoluble, cross-linked polymer trapped within the

cotton fibers.[2][17]

Oxidation:

Remove the fabric from the curing chamber and immediately pass it through a bath of

hydrogen peroxide (e.g., 5-8% solution).

Causality: The phosphorus in the polymer is in the +3 oxidation state. The hydrogen

peroxide oxidizes it to the more stable +5 phosphine oxide state (P=O), locking the

polymer structure and ensuring the durability of the flame-retardant finish.[17]

Washing and Drying:

Thoroughly wash the fabric in hot water, followed by a neutralization rinse with a dilute

sodium carbonate solution, and finally a cold water rinse to remove any unreacted

chemicals and byproducts.
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Dry the final fabric completely at 130-140°C.[17]

Validation:

Add-on Calculation: Weigh the fabric before and after treatment (in its conditioned, dry

state) to calculate the percentage of flame retardant polymer added.

Flammability Test: Perform a standard vertical flame test (e.g., ASTM D6413) to measure

char length and determine if afterflame or afterglow is present. A successfully treated

fabric will self-extinguish upon removal of the ignition source.

Safety, Handling, and Regulatory Status
Safety and Handling: THPC is classified as toxic and corrosive.[1][11] It can cause severe eye

burns and moderate skin irritation.[18] Dermal absorption is possible.[10] Therefore, strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a

face shield, and protective clothing when handling THPC solutions.[19][20]

Ventilation: Use only in a well-ventilated area to avoid inhalation of vapors.[19]

Storage: Store in a cool, dry, well-ventilated place, away from incompatible substances like

strong bases and oxidizing agents.[19][21]

Spills: Absorb spills with inert material and dispose of in accordance with local, state, and

federal regulations.[20]

Toxicology: The acute oral LD₅₀ for THPC is in the range of 161–282 mg/kg in rats.[10] Long-

term oral exposure studies in rats and mice found no evidence of carcinogenicity.[10] However,

THPC has shown genotoxic effects in some in-vitro tests.[10]

Regulatory Status: THPC is an established industrial chemical and is regulated by major

governmental bodies. It is approved for use in various applications by agencies such as the

U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA),

which have set guidelines for its safe use.[3][22] Users must consult the specific regulations for

their region and application.
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Conclusion
Tetrakis(hydroxymethyl)phosphonium chloride is a versatile and highly effective

organophosphorus compound. Its unique chemical structure allows it to be polymerized within

cellulosic fibers to impart durable flame retardancy through a combination of condensed and

gas-phase mechanisms. Concurrently, its controlled degradation to the reactive species THP

makes it a potent, non-persistent biocide for industrial applications. A thorough understanding

of its chemistry, mechanisms, and handling requirements is essential for its safe and efficient

use in developing advanced materials and controlling microbial growth.

References
National Center for Biotechnology Information. (n.d.). Tetrakis(hydroxymethyl) Phosphonium

Salts - Toxicological Risks of Selected Flame-Retardant Chemicals. NCBI Bookshelf.

Retrieved from [Link]

Wikipedia. (n.d.). Tetrakis(hydroxymethyl)phosphonium chloride. Retrieved from [Link]

Sinobio Chemistry. (n.d.). Textiles Flame Retardant Tetrakis (hydroxymethyl) Phosphonium

Chloride THPC CAS 124-64-1. Retrieved from [Link]

KR Chemical. (n.d.). Tetrakis-Hydroxymethyl Phosphonium Chloride (THPC),thpc,casno124-

64-1. Retrieved from [Link]

Ataman Kimya. (n.d.). THPC. Retrieved from [Link]

National Center for Biotechnology Information. (1990). Tetrakis(Hydroxymethyl)

Phosphonium Salts - Some Flame Retardants and Textile Chemicals, and Exposures in the

Textile Manufacturing Industry. IARC Monographs. Retrieved from [Link]

KR Chemical. (n.d.). Tetrakis-Hydroxymethyl Phosphonium Chloride (THPC),CAS 124-64-1.

Retrieved from [Link]

Royal Society of Chemistry. (2014). Beyond gold: rediscovering tetrakis-(hydroxymethyl)-

phosphonium chloride (THPC) as an effective agent for the synthesis of ultra-small noble

metal nanoparticles and Pt-containing nanoalloys. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b7774410/docs?utm_src=pdf-body#introduction-to-thpc-a-multifunctional-organophosphorus-salt
https://www.ncbi.nlm.nih.gov/books/NBK225649/
https://www.benchchem.com/product/b7774410/docs?utm_src=pdf-body#introduction-to-thpc-a-multifunctional-organophosphorus-salt
https://en.wikipedia.org/wiki/Tetrakis(hydroxymethyl)phosphonium_chloride
https://www.sinobiochemistry.com/textiles-flame-retardant-tetrakis-hydroxymethyl-phosphonium-chloride-thpc-cas-124-64-1-p598.html
http://www.krchemical.com/p-phosphonates/tetrakis-hydroxymethyl-phosphonium-chloride-thpc.html
https://www.ataman-kimya.com/thpc_p189
https://www.ncbi.nlm.nih.gov/books/NBK531778/
https://www.krchemical.com/Tetrakis-Hydroxymethyl-Phosphonium-Chloride-THPC-pd49999974.html
https://pubs.rsc.org/en/content/articlelanding/2014/nr/c4nr04085g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IWA Publishing. (2013). Synthesis of tetrakis (hydroxymethyl) phosphonium chloride by high-

concentration phosphine in industrial off-gas. Water Science & Technology. Retrieved from

[Link]

PubMed. (2013). Synthesis of tetrakis (hydroxymethyl) phosphonium chloride by high-

concentration phosphine in industrial off-gas. Retrieved from [Link]

Centers for Disease Control and Prevention. (n.d.). tetrakis(hydroxymethyl)phosphonium
chloride 5046 p(ch2oh)4. Retrieved from [Link]

JMN Specialties, Inc. (n.d.). Safety Data Sheet (THPC 80%). Retrieved from [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding THPC: Properties, Safety,

and Purchasing Insights. Retrieved from [Link]

University of Houston. (n.d.). Preparation of THPC-generated silver, platinum, and palladium

nanoparticles and their use in the synthesis of Ag, Pt. Dr. Lee Group. Retrieved from [Link]

PubChem. (n.d.). Tetrakis(hydroxymethyl)phosphonium chloride. Retrieved from [Link]

Hebei Tianao Technology Co.,Ltd. (n.d.). Tetrakis(hydroxymethyl)phosphonium chloride.

Retrieved from [Link]

Mflam. (n.d.). Mflam THPC. Retrieved from [Link]

TaraSafe. (2023). THPC-Treated FR Cotton: Durability & Fire Protection. Retrieved from

[Link]

ResearchGate. (2017). (PDF) Tetrakis(hydroxymethyl)phosphonium salts: Their properties,

hazards and toxicities. Retrieved from [Link]

Shanghai Rich Group Limited. (n.d.). Tetrakis-Hydroxymethyl Phosphonium Chloride

(THPC). Retrieved from [Link]

DROTEX. (2024). THPC Treated Flame Retardant Fabric. Retrieved from [Link]

Vcycletech. (n.d.). Tetrakis-Hydroxymethyl Phosphonium Chloride (THPC). Retrieved from

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://iwaponline.com/wst/article/68/1/159/16601/Synthesis-of-tetrakis-hydroxymethyl-phosphonium
https://pubmed.ncbi.nlm.nih.gov/23823712/
https://www.benchchem.com/product/b7774410/docs?utm_src=pdf-body#introduction-to-thpc-a-multifunctional-organophosphorus-salt
https://www.benchchem.com/product/b7774410/docs?utm_src=pdf-body#introduction-to-thpc-a-multifunctional-organophosphorus-salt
https://www.cdc.gov/niosh/pdfs/5046-p.pdf
https://www.jmnspecialties.com/sds/THPC%2080.pdf
https://www.inno-pharmchem.com/news/understanding-thpc-properties-safety-and-purchasing-insights-76678795.html
https://lee.chem.uh.edu/wp-content/uploads/sites/112/2019/08/2014-Preparation-of-THPC-generated-silver-platinum-and-palladium-nanoparticles.pdf
https://www.benchchem.com/product/b7774410/docs?utm_src=pdf-body#introduction-to-thpc-a-multifunctional-organophosphorus-salt
https://pubchem.ncbi.nlm.nih.gov/compound/31298
https://www.benchchem.com/product/b7774410/docs?utm_src=pdf-body#introduction-to-thpc-a-multifunctional-organophosphorus-salt
https://www.tianao-chem.com/tetrakis-hydroxymethyl-phosphonium-chloride
https://www.mflam.com/flame-retardant-for-textile/mflam-thpc.html
https://www.tarasafe.com/blog/thpc-treated-fr-cotton-durability-fire-protection/
https://www.researchgate.net/publication/313837936_Tetrakishydroxymethylphosphonium_salts_Their_properties_hazards_and_toxicities
https://www.sh-rich.com.cn/tetrakis-hydroxymethyl-phosphonium-chloride-thpc.html
https://www.drotex.com/news/thpc-treated-flame-retardant-fabric.html
https://www.vcycletech.com/products/tetrakis-hydroxymethyl-phosphonium-chloride-thpc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). High Purity

Tetrakis(hydroxymethyl)phosphonium Chloride (THPC): An Effective Flame Retardant

and Biocide. Retrieved from [Link]

Leafwell. (n.d.). What is THCP? Benefits, effects, and uses. Retrieved from [Link]

ResearchGate. (2017). Calculated relative concentration of THPC and THP in aqueous

solutions.... Retrieved from [Link]

ResearchGate. (2015). Flame Retardant Finish of Cotton Fabrics by Ammonia Curing/THPC-

Urea. Retrieved from [Link]

Research and Reviews. (2022). Analytical Procedure of Thin Layer Chromatography

Technique. Retrieved from [Link]

ResearchGate. (2015). (PDF) The Biocidal Efficacy of Tetrakis-hydroxymethyl Phosphonium

Sulfate (THPS) Based Biocides on Oil Pipeline PigRuns Liquid Biofilms. Retrieved from

[Link]

National Center for Biotechnology Information. (2012). High-performance thin layer

chromatography: A powerful analytical technique in pharmaceutical drug discovery. PMC.

Retrieved from [Link]

Journal of Pharmaceutical and Biomedical Sciences. (n.d.). High-performance thin layer

chromatography: A powerful analytical technique in pharmaceutical drug discovery. Retrieved

from [Link]

Reginfo.gov. (n.d.). View Rule. Retrieved from [Link]

Personal Care Products Council. (n.d.). Legal And Regulatory. Retrieved from [Link]

U.S. Environmental Protection Agency. (n.d.). COMPLIANCE GUIDE FOR THE

WORKPLACE CHEMICAL PROTECTION PROGRAM UNDER THE TOXIC SUBSTANCES

CONTROL ACT (TSCA). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b7774410/docs?utm_src=pdf-body#introduction-to-thpc-a-multifunctional-organophosphorus-salt
https://www.inno-pharmchem.com/products/high-purity-tetrakis-hydroxymethyl-phosphonium-chloride-thpc-an-effective-flame-retardant-and-biocide-cas-124-64-1-66795439.html
https://leafwell.com/blog/thcp
https://www.researchgate.net/figure/Calculated-relative-concentration-of-THPC-and-THP-in-aqueous-solutions-vs-pH-with_fig2_313837936
https://www.researchgate.net/publication/281285094_Flame_Retardant_Finish_of_Cotton_Fabrics_by_Ammonia_CuringTHPC-Urea
https://www.rroij.com/open-access/analytical-procedure-of-thin-layer-chromatography-technique.php
https://www.researchgate.net/publication/281682736_The_Biocidal_Efficacy_of_Tetrakis-hydroxymethyl_Phosphonium_Sulfate_THPS_Based_Biocides_on_Oil_Pipeline_PigRuns_Liquid_Biofilms
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3658045/
https://www.jpbsonline.org/admin/php/uploads/219_pdf.pdf
https://www.reginfo.gov/public/do/eoDetails?rrid=124982
https://www.personalcarecouncil.org/issues-priorities/legal-regulatory/
https://www.epa.gov/system/files/documents/2023-01/TSCA_WCPP_Compliance_Guide_Final_01.18.23.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7774410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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